2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide

• IUPAC Name: 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide
• InChI: InChI=1S/C17H18ClNO3/c1-11-9-14(21-3)7-8-16(11)19-17(20)12(2)22-15-6-4-5-13(18)10-15/h4-10,12H,1-3H3,(H,19,20)
• InChI Key: CKQUAVDWZCCSQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC(=O)C(C)OC2=CC(=CC=C2)Cl
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol

Description

2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide, also known as O-Desmethylvenlafaxine, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound is a metabolite of the antidepressant drug Venlafaxine and has been found to have a similar mechanism of action. In

Mechanism of Action

2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine works by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which results in an improvement in mood and a reduction in pain perception.
Biochemical and Physiological Effects
2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine has been found to have several biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. The compound has also been found to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which plays a role in the body's stress response.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine in lab experiments is that it has a well-established mechanism of action. This makes it easier to study its effects on the brain and other physiological systems. However, one limitation of using this compound is that it is not widely available and can be expensive to synthesize.

Future Directions

There are several future directions for research on 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine. One area of interest is the potential use of the compound in the treatment of neuropathic pain and fibromyalgia. Another area of research is the development of more efficient synthesis methods for the compound. Additionally, there is a need for further studies on the long-term effects of 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine on the brain and other physiological systems.
Conclusion
In conclusion, 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine is a synthetic compound that has been extensively studied for its potential therapeutic applications. The compound has a well-established mechanism of action and has been found to have antidepressant, anxiolytic, and analgesic effects. However, further research is needed to fully understand the potential of this compound and its limitations.

Scientific Research Applications

2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine has been extensively studied for its potential therapeutic applications. It has been found to have antidepressant, anxiolytic, and analgesic effects. The compound has also been studied for its potential use in the treatment of neuropathic pain, fibromyalgia, and hot flashes.